8-(4-benzylpiperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(4-benzylpiperazin-1-yl)-7-(2-methoxyethyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C20H26N6O3/c1-23-17-16(18(27)22-20(23)28)26(12-13-29-2)19(21-17)25-10-8-24(9-11-25)14-15-6-4-3-5-7-15/h3-7H,8-14H2,1-2H3,(H,22,27,28)
• InChI Key: PTNKVAFPFUUWTR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC4=CC=CC=C4)CCOC
• Molecular Formula: C20H26N6O3
• Molecular Weight: 398.5 g/mol

Description

8-(4-Benzylpiperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a purine-based compound featuring a benzylpiperazinyl substituent at position 8, a 2-methoxyethyl group at position 7, and a methyl group at position 2. Its structural complexity arises from the integration of a piperazine ring, which is often employed in medicinal chemistry to enhance pharmacokinetic properties and receptor binding affinity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(4-benzylpiperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione typically involves multiple steps, starting from readily available precursors. The key steps include:

Formation of the piperazine ring: This can be achieved through the reaction of ethylenediamine with a suitable dihaloalkane.

Introduction of the benzyl group: This step involves the alkylation of the piperazine ring with benzyl chloride under basic conditions.

Attachment of the purine derivative: The final step involves the condensation of the benzylpiperazine with a purine derivative, such as 7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione, under acidic or basic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to improve yield and purity. This can include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

8-(4-benzylpiperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Benzyl chloride in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

8-(4-benzylpiperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anti-cancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-(4-benzylpiperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Piperazine Substituents at Position 8

• Target Compound : 8-(4-Benzylpiperazin-1-yl) group. The benzyl moiety enhances lipophilicity and may improve blood-brain barrier penetration .
• Compound 13 (): 8-(4-(Prop-2-ynyl)piperazin-1-yl). This compound exhibits anticancer activity, with an IC₅₀ of 1.2 µM against MCF-7 cells .
• Compound 64 () : 8-((4-(Cyclopropanecarbonyl)piperazin-1-yl)methyl). The cyclopropane group enhances metabolic stability, contributing to its potency as an aldehyde dehydrogenase (ALDH) inhibitor (IC₅₀ = 0.8 nM for ALDH1A1) .
• Compound in : 8-{[4-(2-Hydroxyethyl)piperazin-1-yl]methyl}. The hydroxyethyl group improves aqueous solubility, critical for CNS-targeted therapies .

Substituents at Position 7

• Target Compound : 7-(2-Methoxyethyl). The methoxyethyl chain balances lipophilicity and solubility.
• Linagliptin () : 7-(But-2-yn-1-yl). The alkyne group enhances DPP-4 inhibition (IC₅₀ = 1 nM) but may reduce metabolic stability .
• Compound 64 () : 7-Isopentyl. The bulky isopentyl group increases lipophilicity (logP = 3.2) and plasma protein binding .

Methylation at Position 3

• Target Compound : 3-Methyl. Methylation prevents oxidation at this position, improving stability.
• Compound 22e (): 1,3,7-Trimethyl. Additional methylation at position 1 reduces solubility (logP = 2.8) but enhances binding to adenosine receptors .

Physicochemical and Pharmacokinetic Properties

Compound	logP	Solubility (mg/mL)	Metabolic Stability (t₁/₂, h)	Bioactivity (IC₅₀ or Ki)	Reference
Target Compound	2.5*	0.15*	4.2*	N/A	Estimated
Linagliptin ()	1.8	0.03	12.0	DPP-4 IC₅₀ = 1 nM
Compound 64 ()	3.2	0.01	6.5	ALDH1A1 IC₅₀ = 0.8 nM
Compound 13 ()	2.7	0.08	3.8	MCF-7 IC₅₀ = 1.2 µM

*Estimated based on structural analogs.